2-Chloro-N-[2-(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)ethyl]propanamide

• IUPAC Name: 2-chloro-N-[2-(6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)ethyl]propanamide
• InChI: InChI=1S/C11H17ClN4O/c1-9(12)11(17)13-4-5-15-6-7-16-10(8-15)2-3-14-16/h2-3,9H,4-8H2,1H3,(H,13,17)
• InChI Key: UEGHSFZUOZQTHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCCN1CCN2C(=CC=N2)C1)Cl
• Molecular Formula: C11H17ClN4O
• Molecular Weight: 256.73 g/mol

Description

Pyrazolo[1,5-a]pyrimidine (PP) derivatives are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry and have attracted a great deal of attention in material science recently due to their significant photophysical properties.

Synthesis Analysis

Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been widely studied. Various reviews related to the obtention and later derivatization steps have been described in the literature.

Physical And Chemical Properties Analysis

Pyrazolopyrimidines are a series of isomeric heterocyclic chemical compounds with the molecular formula C6H5N3. They form the central core of a variety of more complex chemical compounds including some pharmaceuticals and pesticides.

Future Directions

The pyrazolo[1,5-a]pyrimidine core has shown promise in the development of new drugs, particularly in the field of anticancer research. Future research will likely continue to explore the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines, with the hope of leading to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.